4-propoxy-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide

• Molecular Formula: C22H22N2O2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 4-propoxy-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide
• InChI: InChI=1S/C22H22N2O2/c1-2-15-26-21-9-5-19(6-10-21)22(25)24-20-7-3-17(4-8-20)16-18-11-13-23-14-12-18/h3-14H,2,15-16H2,1H3,(H,24,25)
• InChI Key: WTYIFMCFIOSNBD-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CC3=CC=NC=C3

Description

4-propoxy-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research. It is a novel drug candidate that has shown potential in various applications due to its unique properties.

Mechanism of Action

The mechanism of action of 4-propoxy-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that 4-propoxy-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 4-propoxy-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide is its high selectivity towards certain enzymes and proteins, which makes it a promising drug candidate for the treatment of various diseases. However, one limitation is its low solubility in water, which can make it difficult to administer in certain applications.

Future Directions

There are several future directions for the study of 4-propoxy-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide. One direction is the development of more efficient synthesis methods to improve the yield and purity of the final product. Additionally, further studies are needed to fully understand the mechanism of action and potential applications of this compound. Finally, more research is needed to determine the safety and efficacy of 4-propoxy-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide in clinical trials.
In conclusion, 4-propoxy-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide is a promising drug candidate that has shown potential in various scientific research applications. Its unique properties make it a valuable asset in the development of new treatments for various diseases. Further research is needed to fully understand the potential applications and limitations of this compound.

Synthesis Methods

The synthesis of 4-propoxy-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide involves a multi-step process that includes the reaction of 4-aminobenzonitrile with 4-(pyridin-4-ylmethyl)benzaldehyde, followed by the addition of propyl bromide. The final product is obtained through a purification process that involves recrystallization.

Scientific Research Applications

4-propoxy-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide has shown potential in various scientific research applications. It has been studied as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. Additionally, it has been studied as a potential imaging agent for the detection of tumors.